N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

• IUPAC Name: N-(3-methyl-1,2-thiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C14H15N3O2S2/c1-9-7-12(21-17-9)16-13(18)11-3-2-5-15-14(11)19-10-4-6-20-8-10/h2-3,5,7,10H,4,6,8H2,1H3,(H,16,18)
• InChI Key: AIDDCJTUFDRFRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2=C(N=CC=C2)OC3CCSC3
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential biological activity. In

Scientific Research Applications

Nicotinamide Metabolism and Disease Therapy

Nicotinamide N-methyltransferase (NNMT) Regulation : NNMT, involved in the metabolism of nicotinamide, a form of vitamin B3, plays a significant role in regulating hepatic nutrient metabolism. Research demonstrates that altering NNMT expression affects glucose and cholesterol metabolism, potentially offering new avenues for metabolic disease therapy (Hong et al., 2015).

Antioxidant Properties

Nicotinamide as an Antioxidant : Studies on nicotinamide highlight its effective antioxidant properties, capable of protecting brain mitochondria against oxidative damage. This suggests its broader application in preventing oxidative stress-related diseases (Kamat & Devasagayam, 1999).

NNMT in Cancer and Metabolic Disorders

Epigenetic Remodeling in Cancer : NNMT overexpression in human cancers contributes to tumorigenesis through epigenetic remodeling, indicating its potential as a therapeutic target. Inhibiting NNMT could reverse these methylation changes, offering a strategy for cancer treatment (Ulanovskaya et al., 2013).

Treatment of Diabetes and Metabolic Disorders : NNMT inhibitors have been identified as potential treatments for diabetes and metabolic disorders, demonstrating the enzyme's significant role in these conditions. Small molecule inhibitors targeting NNMT could provide therapeutic benefits by enhancing insulin sensitization and modulating glucose levels (Sabnis, 2021).

Corrosion Inhibition

Nicotinamide Derivatives in Corrosion Inhibition : Research into nicotinamide derivatives reveals their utility in corrosion inhibition, particularly on mild steel in acidic solutions. These findings suggest applications in industrial chemistry, where corrosion resistance is crucial (Chakravarthy et al., 2014).